Cas no 2227669-55-6 ((3R)-3-hydroxy-3-{pyrazolo1,5-apyridin-3-yl}propanoic acid)

• Product Name: (3R)-3-hydroxy-3-{pyrazolo1,5-apyridin-3-yl}propanoic acid
• CAS No: 2227669-55-6
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6385999
• PubChem ID: 165836626
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-{pyrazolo1,5-apyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-{pyrazolo1,5-apyridin-3-yl}propanoic acid
• (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid
• EN300-1749255
• 2227669-55-6

• Inchi： 1S/C10H10N2O3/c13-9(5-10(14)15)7-6-11-12-4-2-1-3-8(7)12/h1-4,6,9,13H,5H2,(H,14,15)/t9-/m1/s1
• InChI Key： UZWAMAIXGZRWQO-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.8Ų

Additional information on (3R)-3-hydroxy-3-{pyrazolo1,5-apyridin-3-yl}propanoic acid

Research Brief on (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid (CAS: 2227669-55-6)

The compound (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid (CAS: 2227669-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the pyrazolo[1,5-a]pyridine core and the chiral hydroxypropanoic acid moiety, make it a versatile scaffold for drug development. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and enzymatic resolution, to achieve high enantiomeric purity of this compound, which is critical for its biological activity.

In vitro and in vivo studies have demonstrated that (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid exhibits promising activity against a range of molecular targets, including kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibition of a specific kinase implicated in inflammatory diseases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics.

Furthermore, the pharmacokinetic properties of (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid have been investigated in preclinical models. The compound demonstrated favorable absorption and metabolic stability, with a half-life suitable for oral administration. However, challenges such as tissue distribution and potential off-target effects remain to be addressed in future studies. Researchers are also exploring prodrug strategies to enhance its bioavailability and reduce systemic toxicity.

In conclusion, (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid represents a promising candidate for further drug development, with its unique chemical structure and biological activity offering multiple avenues for therapeutic innovation. Ongoing research is expected to elucidate its full potential and address existing limitations, paving the way for its translation into clinical applications.